Cas no 683767-44-4 (N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-butyl(ethyl)sulfamoylbenzamide)

• Product Name: N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-butyl(ethyl)sulfamoylbenzamide
• CAS No: 683767-44-4
• MF: C₂₆H₂₈N₄O₃S
• MW: 476.590524673462
• CID: 6005417
• PubChem ID: 3390186
• Update Time: 2025-10-30

N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-butyl(ethyl)sulfamoylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-butyl(ethyl)sulfamoylbenzamide
• Benzamide, N-[4-(1H-benzimidazol-2-yl)phenyl]-4-[(butylethylamino)sulfonyl]-
• N-[4-(1H-1,3-benzodiazol-2-yl)phenyl]-4-[butyl(ethyl)sulfamoyl]benzamide
• 683767-44-4
• N-(4-(1H-benzo[d]imidazol-2-yl)phenyl)-4-(N-butyl-N-ethylsulfamoyl)benzamide
• AKOS024603280
• F1122-1239
• Oprea1_335628
• N-[4-(1H-benzimidazol-2-yl)phenyl]-4-[butyl(ethyl)sulfamoyl]benzamide

• Inchi： 1S/C26H28N4O3S/c1-3-5-18-30(4-2)34(32,33)22-16-12-20(13-17-22)26(31)27-21-14-10-19(11-15-21)25-28-23-8-6-7-9-24(23)29-25/h6-17H,3-5,18H2,1-2H3,(H,27,31)(H,28,29)
• InChI Key： MLYUEWWTSPBMAB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2NC3=CC=CC=C3N=2)C=C1)(=O)C1=CC=C(S(N(CCCC)CC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 476.18821194g/mol
• Monoisotopic Mass: 476.18821194g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 755
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.285±0.06 g/cm3(Predicted)
• pka: 11.39±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles

Additional information on N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-butyl(ethyl)sulfamoylbenzamide

Recent Advances in the Study of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-butyl(ethyl)sulfamoylbenzamide (CAS: 683767-44-4)

The compound N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-butyl(ethyl)sulfamoylbenzamide (CAS: 683767-44-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique benzimidazole and sulfamoylbenzamide moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-butyl(ethyl)sulfamoylbenzamide to enhance its pharmacological properties. Studies have demonstrated that this compound exhibits promising activity against specific molecular targets, including enzymes and receptors implicated in various diseases. For instance, its interaction with certain kinase enzymes has been explored, revealing potential applications in oncology and inflammatory disorders.

In vitro and in vivo studies have provided insights into the compound's pharmacokinetic and pharmacodynamic profiles. Researchers have reported that N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-butyl(ethyl)sulfamoylbenzamide displays favorable bioavailability and metabolic stability, making it a viable candidate for further development. Additionally, its selectivity towards specific biological targets minimizes off-target effects, a critical factor in drug development.

The mechanism of action of this compound has been investigated using advanced techniques such as X-ray crystallography and molecular docking simulations. These studies have revealed that the benzimidazole moiety plays a crucial role in binding to the active sites of target proteins, while the sulfamoylbenzamide group contributes to the compound's stability and solubility. Such structural insights are invaluable for the design of derivatives with improved efficacy and safety profiles.

Recent clinical and preclinical trials have highlighted the therapeutic potential of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-butyl(ethyl)sulfamoylbenzamide in treating conditions such as cancer and autoimmune diseases. For example, in models of breast cancer, the compound has shown efficacy in inhibiting tumor growth by targeting specific signaling pathways. Similarly, its anti-inflammatory properties have been demonstrated in models of rheumatoid arthritis, suggesting a broad range of applications.

Despite these promising findings, challenges remain in the development of N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-butyl(ethyl)sulfamoylbenzamide as a therapeutic agent. Issues such as dose optimization, potential toxicity, and formulation stability need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and advance the compound towards clinical use.

In conclusion, N-4-(1H-1,3-benzodiazol-2-yl)phenyl-4-butyl(ethyl)sulfamoylbenzamide (CAS: 683767-44-4) represents a promising candidate in the field of medicinal chemistry. Its unique structural features and biological activity make it a valuable subject for ongoing research. Continued exploration of its therapeutic potential, coupled with advancements in drug design and delivery, could pave the way for its eventual application in treating a variety of diseases.